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Compound of Interest

Compound Name: Lanthanum sulfide

CAS No.: 12031-49-1

Cat. No.: B082993

Get Quote

Executive Summary: The Polymorph Challenge
In the development of advanced infrared (IR) windows and luminescent hosts, Lanthanum

Sesquisulfide (

) presents a classic materials science dichotomy: the thermodynamically robust but optically
inferior Tetragonal (

) phase versus the metastable, high-performance Cubic (

) phase.

For researchers in drug delivery (nanoparticle tracking) and optical ceramics, distinguishing

and controlling these phases is critical. The

-phase, often stabilized by interstitial oxygen, acts as a performance-limiting impurity in optical
applications. Conversely, the

-phase, with its isotropic cubic structure (

-type), offers superior IR transmission (up to 14
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m) and a wide band gap (~2.9 eV). This guide dissects the structural origins of these
differences and provides actionable protocols for phase-pure synthesis.

Crystallographic Deep Dive
The "Oxygen Trap": Tetragonal -
The

-phase is rarely a pure sulfide. It is historically identified as an oxysulfide with the stoichiometry

(where oxygen stabilizes the lattice).

Crystal System: Tetragonal

Space Group:

(No. 142)

Structural Motif: The unit cell contains complex polyhedra where La atoms occupy sites with

coordination numbers of 7 and 8. The presence of oxygen is often required to relieve steric

strain in this packing arrangement, making "pure"

-

thermodynamically elusive without oxygen contamination.

Implication: If your XRD pattern shows tetragonal splitting, your sample likely contains

oxygen impurities, which will quench luminescence and introduce absorption bands in the IR

spectrum.

The Isotropic Ideal: Cubic -
The

-phase is the high-temperature polymorph, often requiring temperatures >1573 K to form,
though it can be metastable at room temperature.[1]

Crystal System: Cubic[2][3][4][5][6]

Space Group:
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(No. 220)

Structural Motif: Crystallizes in the

structure type.[7][8] It is a defect structure described as

(where V = vacancy).[1] When fully stoichiometric (

), it becomes

.

Implication: The high symmetry (isotropic) eliminates birefringence, making polycrystalline

-

ceramics transparent without the need for single-crystal growth.

Thermodynamic Phase Evolution & Synthesis Logic
Understanding the transition pathway is vital for protocol design.[9] The transformation

sequence typically follows:

However, the

-phase is a "kinetic trap." Once formed, it is difficult to convert to

without extreme temperatures that cause sulfur loss.

Diagram 1: Phase Transition & Synthesis Workflow
This workflow illustrates the critical decision points to avoid the

-phase impurity.
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Critical Control Point

Precursor
(La2O3 or La-Complex)

Sulfurization
(CS2 / H2S)

α-La2S3
(Orthorhombic)

< 1173 K

Low T (<800°C)

β-La2S3
(Tetragonal)

O-stabilized Trap
1173-1573 K

(Trace Oxygen)

γ-La2S3
(Cubic)

Target Phase

Direct Route
(Carbon/Na additives)

>1573 K
(Difficult Conversion)

Click to download full resolution via product page

Caption: Synthesis pathway showing the "Direct Route" (dashed green) to bypass the stable

-phase trap using additives or carbon reduction.

Comparative Functional Properties
For drug development (specifically bio-imaging probes) and optical windows, the band gap and

transparency are the deciding metrics.
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Feature

Tetragonal (

-

)

Cubic (

-

)

Performance
Impact

Space Group

Cubic symmetry

allows for transparent

polycrystalline

ceramics.

Band Gap (

)

~2.2 - 2.5 eV

(Variable)
~2.6 - 3.0 eV

-phase is transparent

in visible yellow/green;

is often darker/redder.

Optical Window
Limited by O-

impurities

0.5 - 14

m

is superior for IR

optics and thermal

imaging.

Stability Stable 900-1300°C Metastable < 1300°C

must be quenched or

stabilized (e.g., with

Na/Ca) to persist at

RT.

Lattice Constants
Å,

Å
Å

Distinct XRD

signatures allow easy

differentiation.

Experimental Protocols
Protocol A: Low-Temperature Synthesis of -
Nanoparticles
Target: Bio-imaging probes (avoiding high-temp sintering).

Principle: Use of a single-source precursor to bypass the oxide-dependent

-phase.
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Precursor Prep: Dissolve Lanthanum(III) nitrate and thioacetamide (TAA) in ethylene glycol.

Solvothermal Reaction: Transfer to a Teflon-lined autoclave. Heat to 180°C for 24 hours.

Washing: Centrifuge with ethanol/water to remove organic byproducts.

Calcination (Critical): Anneal under flowing

/Ar at 800°C.

Note: Without

, surface oxidation will revert the surface to

-phase or

.

Protocol B: Characterization & Phase Validation
Principle: XRD is the gold standard, but Raman spectroscopy is more sensitive to the oxygen

impurities in the

-phase.

Diagram 2: Characterization Logic Flow
This logic tree guides the researcher in validating phase purity.
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Synthesized La2S3 Sample

Step 1: Powder XRD

Peaks at 2θ ≈ 28°, 32°, 46°?

Likely γ-Phase
(Cubic)

Yes (Pattern matches I-43d)

Likely β-Phase
(Tetragonal)

No (Split peaks)

Step 2: Raman Spectroscopy

Sharp peak @ ~250 cm⁻¹?

CONFIRMED: Pure γ-La2S3

No (Broad/Different modes)

IMPURE: Oxygen Contamination

Yes (La-O vibration)

Click to download full resolution via product page

Caption: Logic flow for distinguishing pure cubic sulfide from oxygen-contaminated tetragonal

phases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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